Cas no 2172050-74-5 (2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172050-74-5
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5566021
• PubChem ID: 165594946
• Update Time: 2025-05-19

2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1596315
• 2172050-74-5
• 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid

• Inchi： 1S/C12H21N3O3/c1-3-6-11-10(9-12(16)17)13-14-15(11)7-4-5-8-18-2/h3-9H2,1-2H3,(H,16,17)
• InChI Key： SMXVLAUYWOXBDY-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(CC(=O)O)N=N1)CCC

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid

Research Briefing on 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2172050-74-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2172050-74-5) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound, characterized by its unique triazole core and acetic acid moiety, has garnered attention for its role in modulating specific biological pathways.

Studies published in the past year have elucidated the synthetic routes for 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid, emphasizing its efficient production via copper-catalyzed azide-alkyne cycloaddition (CuAAC). Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The compound's structural features, including the 4-methoxybutyl and propyl substituents, contribute to its enhanced bioavailability and target specificity.

Pharmacological investigations have revealed that 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid exhibits potent inhibitory effects on inflammatory mediators, particularly in models of chronic inflammation. In vitro and in vivo studies demonstrate its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating autoimmune diseases. Additionally, its mechanism of action involves the modulation of NF-κB signaling pathways, further underscoring its therapeutic relevance.

Recent preclinical trials have explored the compound's safety profile and pharmacokinetics. Findings indicate favorable absorption and distribution properties, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and half-life for clinical use. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 2-1-(4-methoxybutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid represents a significant advancement in the development of novel anti-inflammatory agents. Its unique chemical structure and promising pharmacological profile position it as a candidate for further investigation. Future research should focus on elucidating its long-term effects and potential synergies with existing therapies. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives.